3/'-O-((N,N-diisopropylamino)(2-cyanoethoxy)phosphinyl)-5/'-O-(9-phenylxanthen-9-yl)-2/'-deoxynebula
3/'-O-((N,N-diisopropylamino)(2-cyanoethoxy)phosphinyl)-5/'-O-(9-phenylxanthen-9-yl)-2/'-deoxynebula
Brand Name:
Vulcanchem
CAS No.:
114155-97-4
VCID:
VC0047292
InChI:
InChI=1S/C38H41N6O6P/c1-26(2)44(27(3)4)51(45,47-20-12-19-39)50-34-21-36(43-25-42-31-22-40-24-41-37(31)43)49-35(34)23-46-38(28-13-6-5-7-14-28)29-15-8-10-17-32(29)48-33-18-11-9-16-30(33)38/h5-11,13-18,22,24-27,34-36H,12,20-21,23H2,1-4H3/t34-,35+,36+,51?/m0/s1
SMILES:
CC(C)N(C(C)C)P(=O)(OCCC#N)OC1CC(OC1COC2(C3=CC=CC=C3OC4=CC=CC=C42)C5=CC=CC=C5)N6C=NC7=CN=CN=C76
Molecular Formula:
C38H41N6O6P
Molecular Weight:
708.7 g/mol
3/'-O-((N,N-diisopropylamino)(2-cyanoethoxy)phosphinyl)-5/'-O-(9-phenylxanthen-9-yl)-2/'-deoxynebula
CAS No.: 114155-97-4
Main Products
VCID: VC0047292
Molecular Formula: C38H41N6O6P
Molecular Weight: 708.7 g/mol
| CAS No. | 114155-97-4 |
|---|---|
| Product Name | 3/'-O-((N,N-diisopropylamino)(2-cyanoethoxy)phosphinyl)-5/'-O-(9-phenylxanthen-9-yl)-2/'-deoxynebula |
| Molecular Formula | C38H41N6O6P |
| Molecular Weight | 708.7 g/mol |
| IUPAC Name | 3-[[di(propan-2-yl)amino]-[(2R,3S,5R)-2-[(9-phenylxanthen-9-yl)oxymethyl]-5-purin-9-yloxolan-3-yl]oxyphosphoryl]oxypropanenitrile |
| Standard InChI | InChI=1S/C38H41N6O6P/c1-26(2)44(27(3)4)51(45,47-20-12-19-39)50-34-21-36(43-25-42-31-22-40-24-41-37(31)43)49-35(34)23-46-38(28-13-6-5-7-14-28)29-15-8-10-17-32(29)48-33-18-11-9-16-30(33)38/h5-11,13-18,22,24-27,34-36H,12,20-21,23H2,1-4H3/t34-,35+,36+,51?/m0/s1 |
| Standard InChIKey | HZJOYKSHAZBQGQ-XPXLEKHWSA-N |
| Isomeric SMILES | CC(C)N(C(C)C)P(=O)(OCCC#N)O[C@H]1C[C@@H](O[C@@H]1COC2(C3=CC=CC=C3OC4=CC=CC=C42)C5=CC=CC=C5)N6C=NC7=CN=CN=C76 |
| SMILES | CC(C)N(C(C)C)P(=O)(OCCC#N)OC1CC(OC1COC2(C3=CC=CC=C3OC4=CC=CC=C42)C5=CC=CC=C5)N6C=NC7=CN=CN=C76 |
| Canonical SMILES | CC(C)N(C(C)C)P(=O)(OCCC#N)OC1CC(OC1COC2(C3=CC=CC=C3OC4=CC=CC=C42)C5=CC=CC=C5)N6C=NC7=CN=CN=C76 |
| Synonyms | 3'-O-((N,N-diisopropylamino)(2-cyanoethoxy)phosphinyl)-5'-O-(9-phenylxanthen-9-yl)-2'-deoxynebularine DCPPXN |
| PubChem Compound | 195063 |
| Last Modified | Nov 11 2021 |
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